Cas no 918422-81-8 (1-Hexanethiol, 6-[(4-aminophenyl)thio]-)

• Product Name: 1-Hexanethiol, 6-[(4-aminophenyl)thio]-
• CAS No: 918422-81-8
• MF: C₁₂H₁₉NS₂
• MW: 241.415960550308
• CID: 776349
• PubChem ID: 71427236
• Update Time: 2025-04-19

1-Hexanethiol, 6-[(4-aminophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanethiol, 6-[(4-aminophenyl)thio]-
• 6-(4-aminophenyl)sulfanylhexane-1-thiol
• 6-[(4-AMINOPHENYL)SULFANYL]HEXANE-1-THIOL
• 918422-81-8
• DTXSID90845982

• Inchi： 1S/C12H19NS2/c13-11-5-7-12(8-6-11)15-10-4-2-1-3-9-14/h5-8,14H,1-4,9-10,13H2
• InChI Key： XZDBCHAEWNULQL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)CCCCCCS

Computed Properties

• Exact Mass: 241.09589196g/mol
• Monoisotopic Mass: 241.09589196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.3Ų